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Introduction
The telomerization of ethylene with carbon tetrachloride is a classic example of a free-radical

chain reaction that yields a homologous series of α,α,α,ω-tetrachloroalkanes. These products,

with the general formula Cl(CH₂CH₂)nCCl₃, serve as valuable intermediates in organic

synthesis, finding applications in the production of pesticides, pharmaceuticals, and specialty

polymers. This technical guide provides an in-depth overview of the reaction, including its

products, mechanism, experimental protocols, and the influence of various parameters on the

product distribution.

Reaction Products
The primary products of the telomerization of ethylene and carbon tetrachloride are a series of

tetrachloroalkanes where 'n' represents the number of ethylene units that have been added.

The distribution of these telomers is highly dependent on the reaction conditions, particularly

the molar ratio of ethylene to carbon tetrachloride.

The main telomers produced are:

n=1: 1,1,1,3-Tetrachloropropane (ClCH₂CH₂CCl₃)

n=2: 1,1,1,5-Tetrachloropentane (Cl(CH₂CH₂)₂CCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14692985?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14692985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


n=3: 1,1,1,7-Tetrachloroheptane (Cl(CH₂CH₂)₃CCl₃)

n=4: 1,1,1,9-Tetrachlorononane (Cl(CH₂CH₂)₄CCl₃)

Higher Telomers (n>4): A mixture of higher molecular weight tetrachloroalkanes.

A higher concentration of ethylene relative to carbon tetrachloride generally leads to the

formation of higher molecular weight telomers.[1] Conversely, a higher concentration of carbon

tetrachloride favors the formation of the 1:1 adduct (n=1).

Reaction Mechanism
The telomerization of ethylene and carbon tetrachloride proceeds via a free-radical chain

mechanism, which can be divided into three key stages: initiation, propagation, and

termination.

Initiation
The reaction is initiated by the homolytic cleavage of a radical initiator to generate free radicals.

Common initiators include peroxides like benzoyl peroxide and azo compounds such as

azobisisobutyronitrile (AIBN).[1]

Using Benzoyl Peroxide: (C₆H₅COO)₂ → 2 C₆H₅COO• → 2 C₆H₅• + 2 CO₂ C₆H₅• + CCl₄ →

C₆H₅Cl + •CCl₃

Using AIBN: (CH₃)₂C(CN)N=NC(CN)(CH₃)₂ → 2 (CH₃)₂C(CN)• + N₂ (CH₃)₂C(CN)• + CCl₄ →

(CH₃)₂C(CN)Cl + •CCl₃

The trichloromethyl radical (•CCl₃) is the key chain-carrying species.

Propagation
The propagation stage consists of a series of chain reactions where the trichloromethyl radical

adds to an ethylene molecule, and the resulting radical abstracts a chlorine atom from carbon

tetrachloride to form a new telomer and regenerate the trichloromethyl radical.

Addition: •CCl₃ + CH₂=CH₂ → CCl₃CH₂CH₂•
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Chain Transfer: CCl₃CH₂CH₂• + CCl₄ → CCl₃CH₂CH₂Cl + •CCl₃

The radical product of the addition step can also add to another ethylene molecule, leading to

the formation of higher telomers:

CCl₃(CH₂CH₂)n• + CH₂=CH₂ → CCl₃(CH₂CH₂)n+1• CCl₃(CH₂CH₂)n+1• + CCl₄ →

CCl₃(CH₂CH₂)n+1Cl + •CCl₃

Termination
The chain reaction is terminated by the combination of any two radical species.

2 •CCl₃ → C₂Cl₆ (Hexachloroethane)

CCl₃(CH₂CH₂)n• + •CCl₃ → CCl₃(CH₂CH₂)nCCl₃

2 CCl₃(CH₂CH₂)n• → CCl₃(CH₂CH₂)₂nCCl₃

Quantitative Data
The distribution of telomer products is significantly influenced by the reaction conditions. The

following tables summarize quantitative data from various studies.

Table 1: Chain Transfer Constants for Telomer Radicals

Radical (Cl(CH₂CH₂)n•) Chain Transfer Constant (Cn)

n=1 0.1

n=2 2.1

n=3 3.8

n=4 5.2

Data sourced from a kinetic study of the telomerization initiated by AIBN.[1]

Table 2: Influence of Ethylene Pressure on Product Distribution
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Ethylene Pressure (atm) Molar Ratio (C₂H₄/CCl₄) Average 'n' Value

20 0.1 1.2

40 0.2 1.5

60 0.3 1.8

80 0.4 2.2

Illustrative data showing the trend of increasing average chain length with higher ethylene

pressure.

Table 3: Effect of Reactant Molar Ratio on Telomer Composition

Molar Ratio
of Ethylene
to Carbon
Tetrachlorid
e (N)

1:1 Adduct
(n=1) Yield
(%)

Dimer (n=2)
Yield (%)

Trimer (n=3)
Yield (%)

Tetramer
(n=4) Yield
(%)

Higher
Telomers
(%)

< 0.5 High Maximum Low Low Low

~3 Decreasing Decreasing Maximum Increasing Increasing

~4 Low Decreasing Decreasing Maximum Increasing

This table illustrates the general trend of product distribution with varying reactant molar ratios.

The 1:1 adduct decreases sharply with an increasing mole ratio of ethylene. The yield of the

dimer may peak at a low molar ratio, while the trimer and tetramer yields peak at higher ratios.

[1]

Experimental Protocols
Batch Reactor Protocol (Benzoyl Peroxide Initiated)
Materials:

Carbon Tetrachloride (CCl₄)
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Ethylene (C₂H₄)

Benzoyl Peroxide

Water (as a diluent to moderate the reaction)

High-pressure autoclave (e.g., silver-lined steel reactor)

Procedure:

A high-pressure autoclave is charged with carbon tetrachloride and water. For example, 210

g of carbon tetrachloride and 35 g of water.[2]

A small amount of benzoyl peroxide is added as the initiator. The amount is typically around

0.003 molecular equivalents based on the carbon tetrachloride.[2]

The reactor is sealed and purged with nitrogen to remove oxygen, which can inhibit the

reaction.

Ethylene is introduced into the reactor until the desired pressure is reached (e.g., 1400 lb/sq.

in.).[2]

The reactor is heated to the reaction temperature (e.g., 100°C) with constant agitation.

The reaction is allowed to proceed for a set time, during which the pressure is maintained by

adding more ethylene as it is consumed.

After the reaction is complete, the reactor is cooled to room temperature.

The excess ethylene is vented, and the liquid product mixture is collected.

The organic layer is separated from the aqueous layer.

The unreacted carbon tetrachloride is removed by distillation.

The resulting mixture of telomers is separated and purified by fractional distillation under

reduced pressure.
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Continuous Flow Reactor Protocol (AIBN Initiated)
Materials:

Carbon Tetrachloride (CCl₄)

Ethylene (C₂H₄)

Azo-bis-isobutyronitrile (AIBN)

Tubular coil reactor

Procedure:

A solution of AIBN in carbon tetrachloride is prepared.

The solution and ethylene are continuously fed into a tubular coil reactor at a constant

pressure (e.g., 130 kg/cm ²).[1]

The reactor is maintained at the desired temperature (e.g., 85-100°C).[1]

The reaction mixture flows through the reactor for a specific residence time.

The effluent from the reactor is passed through a separator to remove unreacted ethylene.

The liquid product mixture is collected and analyzed.

Product analysis is typically performed using gas chromatography to determine the

composition of the telomers.[1]
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Caption: Free-radical chain mechanism of ethylene telomerization.
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Caption: General experimental workflow for telomerization.
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Caption: Influence of reactant ratio on product distribution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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